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Compound of Interest

Compound Name: 4-(Aminomethyl)benzonitrile

Cat. No.: B084873

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Aminomethyl)benzonitrile is a bifunctional organic compound that serves as a valuable
building block in medicinal chemistry and materials science. Its structure, featuring a primary
amine and a nitrile group attached to a benzene ring, allows for versatile chemical
modifications. This guide provides a comprehensive overview of the known physical properties
of 4-(Aminomethyl)benzonitrile and its hydrochloride salt, detailed experimental protocols for
their determination, and a visualization of its synthetic pathway.

Core Physical Properties

The physical characteristics of 4-(Aminomethyl)benzonitrile are crucial for its handling,
application in synthesis, and for predicting its behavior in various chemical and biological
systems. The data presented below has been compiled from various sources, with a distinction
made between the free base and its more commonly available hydrochloride salt.

Quantitative Data Summary

The physical properties of both the free base and the hydrochloride salt of 4-
(Aminomethyl)benzonitrile are summarized in the tables below for ease of comparison.

Table 1: Physical Properties of 4-(Aminomethyl)benzonitrile (Free Base)
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Property Value Source
CAS Number 10406-25-4 (1102131141
Molecular Formula CsHsN2 [1][2][3][4]
Molecular Weight 132.16 g/mol [1114]
Appearance White solid [5]

Boiling Point 275.4 °C at 760 mmHg [5]
Density 1.1 g/cm3 [5]

pKa (Predicted) 8.47 £0.10 [5]
Refractive Index 1.573 [5]

Flash Point 120.4 °C [5]

Vapor Pressure

0.0051 mmHg at 25°C

[5]

Table 2: Physical Properties of 4-(Aminomethyl)benzonitrile Hydrochloride
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Property Value Source
CAS Number 15996-76-6 [BI[71081[91[10][11][12]
Molecular Formula CsHoCIN2 [6][12]
Molecular Weight 168.62 g/mol [71[12]
White to off-white crystalline
Appearance _ [6][11]
solid
Melting Point 274-279 °C (lit.) [7][10]

Slightly soluble in DMSO,
Methanol, and Water.[10][13]
Almost transparent in water.

Solubility [13] A stock solution of 100
mg/mL (593.05 mM) in DMSO
is possible with ultrasonic

treatment.[14]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of organic compounds like 4-(Aminomethyl)benzonitrile.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a useful indicator of purity.

Methodology: Capillary Method

o Sample Preparation: A small amount of the finely powdered, dry sample is packed into a
thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer or placed in a designated
slot in a melting point apparatus. The apparatus is heated slowly, typically at a rate of 1-2 °C
per minute as the melting point is approached.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid particle melts is
recorded as the end of the melting range. For a pure compound, this range is typically
narrow (0.5-2 °C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Micro Boiling Point Determination

o Sample Preparation: A small amount of the liquid is placed in a small test tube or a fusion
tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

o Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable
heating bath (e.g., an oil bath or a heating block).

o Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then discontinued, and the liquid is allowed to cool. The
temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Shake-Flask Method

» Preparation of a Saturated Solution: An excess amount of the solid compound is added to a
known volume of the solvent (e.g., water, DMSO, methanol) in a flask.

o Equilibration: The flask is sealed and agitated at a constant temperature for a prolonged
period (typically 24-48 hours) to ensure that equilibrium is reached and the solution is
saturated.[15]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Estimated_Solubility_and_Stability_of_4_Aminomethyl_3_methylbenzonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Phase Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.[15]

o Quantification: The concentration of the solute in the clear, saturated solution is determined
using a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or by evaporating
the solvent and weighing the residue. The result is expressed in units such as g/L, mg/mL, or
mol/L.

pKa Determination

The pKa is a measure of the acidity of a compound. For an amine, it refers to the pKa of its
conjugate acid.

Methodology: Potentiometric Titration

o Sample Preparation: A precise amount of the amine is dissolved in a known volume of water
or a suitable solvent.

« Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI) while
the pH of the solution is continuously monitored using a calibrated pH meter.

o Data Analysis: A titration curve is constructed by plotting the pH of the solution against the
volume of titrant added. The pKa is determined from the pH at the half-equivalence point,
which is the point where half of the amine has been protonated.

Mandatory Visualization

Since 4-(Aminomethyl)benzonitrile is a synthetic building block rather than a component of a
biological signaling pathway, a diagram illustrating a common synthetic workflow is provided
below.
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Caption: A typical synthetic workflow for 4-(Aminomethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(Aminomethyl)benzonitrile | CBH8N2 | CID 82608 - PubChem
[pubchem.ncbi.nim.nih.gov]

. anaxlab.com [anaxlab.com]

. 4-(AMINOMETHYL)BENZONITRILE | CAS 10406-25-4 [matrix-fine-chemicals.com]
. parchem.com [parchem.com]

. lookchem.com [lookchem.com]

. haihangchem.com [haihangchem.com]

A-(T 2 XAFIVR Z M) )L SEERIR 97% | Sigma-Aldrich [sigmaaldrich.com]

. 4-(Aminomethyl)benzonitrile hydrochloride | 15996-76-6 [chemicalbook.com]

.
o [e0] ~ » &) S w N

. buildingblock.bocsci.com [buildingblock.bocsci.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b084873?utm_src=pdf-body-img
https://www.benchchem.com/product/b084873?utm_src=pdf-body
https://www.benchchem.com/product/b084873?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Aminomethyl_benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Aminomethyl_benzonitrile
https://www.anaxlab.com/product/10406-25-4-4-aminomethylbenzonitrile
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm10406254n10
https://parchem.com/chemical-supplier-distributor/4-aminomethyl-benzonitrile-085543
https://www.lookchem.com/404.htm
https://haihangchem.com/products/4-aminomethylbenzonitrile-hydrochloride-cas-15996-76-6/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/631396
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7696815.htm
https://buildingblock.bocsci.com/product/4-aminomethyl-benzonitrile-hydrochloride-cas-15996-76-6-303894.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 10. 4-(Aminomethyl)benzonitrile hydrochloride CAS#: 15996-76-6 [m.chemicalbook.com]
e 11. CAS 15996-76-6: 4-(Aminomethyl)benzonitrile hydrochloride [cymitquimica.com]

e 12. canbipharm.com [canbipharm.com]

e 13. chembk.com [chembk.com]

¢ 14. medchemexpress.com [medchemexpress.com]

e 15. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 4-(Aminomethyl)benzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084873#4-aminomethyl-benzonitrile-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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